Cas no 1437794-66-5 (Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate)
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate
- ethyl 7-bromo-1,2-dimethyl-1H-benzo[d]imidazole-5-carboxylate
- 1H-Benzimidazole-5-carboxylic acid, 7-bromo-1,2-dimethyl-, ethyl ester
-
- Inchi: 1S/C12H13BrN2O2/c1-4-17-12(16)8-5-9(13)11-10(6-8)14-7(2)15(11)3/h5-6H,4H2,1-3H3
- InChI Key: NLIGPCAQPNVFRC-UHFFFAOYSA-N
- SMILES: C1(C)N(C)C2=C(Br)C=C(C(OCC)=O)C=C2N=1
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E900708-100mg |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 100mg |
$ 64.00 | 2023-04-14 | ||
| TRC | E900708-250mg |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 250mg |
$ 75.00 | 2023-04-14 | ||
| TRC | E900708-500mg |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 500mg |
$ 87.00 | 2023-04-14 | ||
| TRC | E900708-1g |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 1g |
$ 98.00 | 2023-04-14 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD326603-5g |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 95+% | 5g |
¥1705.0 | 2023-04-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD326603-10g |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 95+% | 10g |
¥2645.0 | 2023-04-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD326603-25g |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 95+% | 25g |
¥4532.0 | 2023-04-01 | |
| AN HUI ZE SHENG Technology Co., Ltd. | E900708-100mg |
Ethyl7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 100mg |
¥480.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E900708-250mg |
Ethyl7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 250mg |
¥600.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | E900708-500mg |
Ethyl7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate |
1437794-66-5 | 500mg |
¥720.00 | 2023-09-15 |
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate: A Comprehensive Overview
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate (CAS No. 1437794-66-5) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate is characterized by a benzodiazole ring system substituted with a bromine atom at position 7, methyl groups at positions 1 and 2, and an ethyl ester group at position 5. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.
The synthesis of Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate typically involves multi-step organic reactions. The process often starts with the preparation of the benzodiazole core through condensation reactions between o-aminoaryl compounds and carboxylic acids or their derivatives. Subsequent functionalization steps introduce the bromine atom and methyl groups at specific positions on the ring. The final step involves esterification to attach the ethyl group at position 5. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.
Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate has been studied extensively for its potential applications in drug discovery. Benzodiazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that this compound exhibits inhibitory activity against certain kinases involved in cancer progression. The bromine substituent at position 7 enhances the compound's lipophilicity and bioavailability, making it a promising candidate for further preclinical studies.
In addition to its pharmaceutical applications, Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate has been explored for its electronic properties in materials science. The benzodiazole moiety is known to exhibit strong electron-withdrawing characteristics due to its conjugated aromatic system. This property makes it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their charge transport properties.
The methyl groups at positions 1 and 2 of Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate contribute to the compound's steric bulk and rigidity. These features are advantageous in designing molecules with specific three-dimensional conformations required for target binding in biological systems. Moreover, the ethyl ester group at position 5 provides flexibility in functionalizing the molecule further or modifying its solubility properties.
Recent research has also focused on the photophysical properties of Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate. Studies have shown that this compound exhibits strong fluorescence under UV light due to its conjugated system. This property makes it a potential candidate for use in sensors and imaging agents. Furthermore, its ability to act as a photosensitizer has been explored in photodynamic therapy applications.
In conclusion, Ethyl 7-bromo-1,2-dimethyl-1
1437794-66-5 (Ethyl 7-bromo-1,2-dimethyl-1,3-benzodiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)